![molecular formula C12H21NO4 B6180351 rac-tert-butyl (3aR,6aR)-3a-(hydroxymethyl)-hexahydro-2H-furo[2,3-c]pyrrole-5-carboxylate, trans CAS No. 2613299-35-5](/img/no-structure.png)
rac-tert-butyl (3aR,6aR)-3a-(hydroxymethyl)-hexahydro-2H-furo[2,3-c]pyrrole-5-carboxylate, trans
Overview
Description
Rac-tert-butyl (3aR,6aR)-3a-(hydroxymethyl)-hexahydro-2H-furo[2,3-c]pyrrole-5-carboxylate, trans is a useful research compound. Its molecular formula is C12H21NO4 and its molecular weight is 243.3. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-tert-butyl (3aR,6aR)-3a-(hydroxymethyl)-hexahydro-2H-furo[2,3-c]pyrrole-5-carboxylate, trans involves the protection of a hydroxyl group, followed by a Diels-Alder reaction and deprotection to yield the desired product.", "Starting Materials": [ "3-hydroxypropanal", "tert-butyl acrylate", "maleic anhydride", "triethylamine", "toluene", "methanol", "sodium hydroxide", "hydrochloric acid" ], "Reaction": [ "Protection of 3-hydroxypropanal with tert-butyl dimethylsilyl chloride in the presence of imidazole to yield tert-butyl (1-hydroxyethyl)dimethylsilyl ether", "Preparation of the Diels-Alder diene by reacting tert-butyl acrylate with maleic anhydride in the presence of triethylamine and toluene", "Diels-Alder reaction of the diene with tert-butyl (1-hydroxyethyl)dimethylsilyl ether in toluene at 80°C to yield the Diels-Alder adduct", "Deprotection of the Diels-Alder adduct with methanol and sodium hydroxide to yield the desired product", "Purification of the product by column chromatography using silica gel and eluting with a mixture of methanol and chloroform", "Recrystallization of the purified product from methanol and hydrochloric acid to obtain the trans isomer" ] } | |
| 2613299-35-5 | |
Molecular Formula |
C12H21NO4 |
Molecular Weight |
243.3 |
Purity |
95 |
Origin of Product |
United States |
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